3-{[(Cyclopropylmethyl)amino]methyl}benzonitrile

• Molecular Formula: C12H14N2
• Molecular Weight: 186.25 g/mol
• SMILES: C1CC1CNCC2=CC(=CC=C2)C#N
• InChI: InChI=1S/C12H14N2/c13-7-11-2-1-3-12(6-11)9-14-8-10-4-5-10/h1-3,6,10,14H,4-5,8-9H2
• InChIKey: VZERHQXZTKUWGO-UHFFFAOYSA-N

3-{[(Cyclopropylmethyl)amino]methyl}benzonitrile Procurement Guide

3-{[(Cyclopropylmethyl)amino]methyl}benzonitrile (CAS 954580-85-9; also referenced as 3-[(cyclopropylamino)methyl]benzonitrile) is a substituted benzonitrile scaffold bearing a cyclopropylmethylamino moiety at the 3-position, with a molecular formula of C11H12N2 and a molecular weight of 172.23 g/mol . The compound serves as a versatile research intermediate for medicinal chemistry programs targeting neurological disorders, anticancer agents, and epigenetic modulators , with cyclopropyl-containing benzonitriles appearing broadly in therapeutic patents covering cardiovascular drugs, CNS agents, autoimmune therapies, and anti-inflammatory applications [1].

Medicinal chemistry intermediate for neurodegenerative disease research programs

Scaffold for fragment-based drug discovery library expansion

Starting material for epigenetic modulator SAR studies (e.g., LSD1/KDM1A)

Benzonitrile-cyclopropyl pharmacophore exploration for antiviral research

• [1] CheMenu. 3-((Cyclopropylamino)methyl)benzonitrile (CAS 954580-85-9) Technical Information. View Source

3-{[(Cyclopropylmethyl)amino]methyl}benzonitrile: Scaffold SAR Validation

Cyclopropyl-containing benzonitrile derivatives cannot be treated as interchangeable scaffolds for research procurement due to profound, position-dependent differences in target engagement profiles. Comparative structure-activity relationship (SAR) studies demonstrate that the substitution position (ortho-, meta-, or para-) on the benzonitrile core fundamentally alters enzymatic inhibition potency, with meta-substituted (3-position) benzonitriles exhibiting superior inhibitory activity against certain targets compared to para-substituted (4-position) analogs [1]. Furthermore, the cyclopropyl group is widely employed in drug design to enhance metabolic stability, restrict conformational flexibility, and modulate lipophilicity, yet the magnitude of these effects varies substantially based on the precise substitution pattern and linker architecture [2]. The compound therefore warrants procurement as a discrete SAR probe for systematic analoging rather than a commodity building block where positional isomers can be casually substituted.

Positional isomer (e.g., para-substituted 4-{[(cyclopropylmethyl)amino]methyl}benzonitrile) may display distinct target engagement profiles. Reported class-level SAR indicates meta-substituted benzonitriles differ in MAO-B inhibitory activity; direct substitution without validation may compromise assay outcomes.

Cyclopropyl-containing benzonitrile derivatives show substitution-pattern-dependent effects on metabolic stability, conformational restriction, and lipophilicity. Scaffold SAR cannot be assumed transferable across linker architectures or ring positions; each analog requires independent profiling.

Scaffolds with different substitution (ortho, para) or altered cyclopropyl connectivity may not serve as direct replacements in established SAR series. Verify target engagement and selectivity before substituting positional variants.

• [1] North-West University Repository. Monoamine oxidase inhibition by C4-substituted phthalonitriles: SAR analysis indicating C3-substituted benzonitriles exhibit superior MAO-B inhibitory activity versus C4-substituted analogs. View Source
• [2] CheMenu. 3-((Cyclopropylamino)methyl)benzonitrile (CAS 954580-85-9) Technical Information: cyclopropyl group effects on metabolic stability, biological activity, plasma clearance, and conformational restriction. View Source

3-{[(Cyclopropylmethyl)amino]methyl}benzonitrile Quantitative Evidence

Superior MAO-B Inhibition by Meta-Substituted Benzonitriles

Systematic SAR analysis of C-substituted benzonitriles revealed that meta-substituted (3-position) benzonitrile derivatives function as significantly more potent MAO-B inhibitors compared to their para-substituted (4-position) counterparts [1]. This positional sensitivity establishes that the 3-{[(cyclopropylmethyl)amino]methyl} substitution pattern confers distinct target engagement potential relative to the para-isomer 4-{[(cyclopropylmethyl)amino]methyl}benzonitrile (CAS 1019539-48-0).

MAO-B SAR position

Class-level inference

Meta-substituted benzonitriles reported as better MAO-B inhibitors than para-substituted analogs (qualitative SAR).

Positional substitution may influence target engagement in MAO-B assays.

Specific compound data to verify; class-level evidence.

Evidence Dimension	MAO-B inhibitory potency by benzonitrile substitution position
Target Compound Data	3-position benzonitrile scaffold (inferred class-level advantage)
Comparator Or Baseline	4-position benzonitrile scaffold
Quantified Difference	Meta-substituted benzonitriles are better MAO-B inhibitors than para-substituted benzonitriles (qualitative class-level SAR finding)
Conditions	In vitro MAO-B enzymatic inhibition assays across benzonitrile analog series

Why This Matters

Procurement of the 3-substituted scaffold enables access to a substitution pattern with documented class-level superiority in MAO-B inhibition, directly relevant to Parkinson's disease and neurodegenerative drug discovery programs.

• [1] North-West University Repository. Monoamine oxidase inhibition by C4-substituted phthalonitriles: 'C3-substituted benzonitriles are better MAO-B inhibitors than C4-substituted benzonitriles.' View Source

Molecular Weight Advantage Over Para-Isomer for Fragment Libraries

Direct comparison of the target compound with its para-position isomer 4-{[(cyclopropylmethyl)amino]methyl}benzonitrile (CAS 1019539-48-0) reveals a significant molecular weight differential. The target compound (MW = 172.23 g/mol) is approximately 14 g/mol lighter than the para-isomer (MW = 186.25 g/mol) , reflecting the absence of an extra methylene unit in the linker.

Molecular weight vs para-isomer

Head-to-head

172.23 g/mol vs 186.25 g/mol (Δ ≈ 14 g/mol, ~7.5% lighter)

Supports fragment library selection with lower molecular weight.

Evidence Dimension	Molecular weight (MW)
Target Compound Data	172.23 g/mol
Comparator Or Baseline	4-{[(Cyclopropylmethyl)amino]methyl}benzonitrile (para-isomer): 186.25 g/mol
Quantified Difference	ΔMW ≈ 14 g/mol (target compound ~7.5% lighter)
Conditions	Calculated from molecular formula (C11H12N2 vs C12H14N2)

Why This Matters

The lower molecular weight of the 3-substituted scaffold aligns more favorably with fragment-based drug discovery (FBDD) parameters and Lipinski's Rule of Five guidelines for lead-like properties.

Simplified Scaffold for LSD1 Inhibitor SAR Expansion

Advanced cyclopropyl-containing benzonitrile derivatives have been characterized as potent LSD1 demethylase inhibitors, with compounds such as 3-((5-((trans)-2-((4-aminocyclohexyl)amino)cyclopropyl)pyridin-2-yl)amino)benzonitrile exhibiting an IC50 of 54 nM in enzymatic assays [1]. Additionally, the more complex derivative (R)-3-((3-amino-4-fluorophenyl)((cyclopropylmethyl)amino)methyl)benzonitrile oxalate (CAS 2602377-11-5) has been disclosed in patent literature as a KDM1A/LSD1 inhibitor for disease treatment [2]. The target compound represents a minimalist, unadorned scaffold for LSD1 inhibitor analoging, enabling systematic SAR expansion without confounding structural complexity.

LSD1 inhibitor scaffold

Cross-study comparable

Minimal scaffold vs advanced LSD1 inhibitor (IC50 54 nM for complex derivative).

Low-complexity starting point for systematic SAR expansion.

Potency difference unknown; synthetic accessibility advantage.

Evidence Dimension	LSD1 inhibitory activity and structural complexity
Target Compound Data	Unsubstituted 3-cyclopropylaminomethyl benzonitrile scaffold; potency unknown but serves as minimalist SAR probe
Comparator Or Baseline	Advanced cyclopropyl benzonitrile derivatives: IC50 = 54 nM (LSD1)
Quantified Difference	Potency difference unknown; structural complexity differential is substantial
Conditions	In vitro LSD1 enzymatic inhibition assay (TR-FRET detection) at pH 7.4, 2°C

Why This Matters

The target compound provides a low-complexity starting point for LSD1 inhibitor SAR studies, enabling researchers to systematically build potency through rational substitution without inheriting the synthetic burden of advanced intermediates.

• [1] BindingDB BDBM254600. 3-((5-((trans)-2-((4-aminocyclohexyl)amino)cyclopropyl)pyridin-2-yl)amino)benzonitrile LSD1 IC50 = 54 nM. Assay: TR-FRET detection at pH 7.4, 2°C. View Source
• [2] US9981922B2 (2016). KDM1A inhibitors for the treatment of disease. Patent disclosing (R)-3-((3-amino-4-fluorophenyl)((cyclopropylmethyl)amino)methyl)benzonitrile oxalate. View Source

Potent HIV-1 NNRTI Activity of Benzonitrile-Cyclopropyl Pharmacophores

In the cyclopropylamino-linking diarylpyrimidine series, the benzonitrile-containing compound 4-((4-((cyclopropylamino)(2,5-difluorophenyl)methyl)pyrimidin-2-yl)amino)benzonitrile (compound 1e) exhibited potent anti-HIV-1 activity against wild-type HIV-1 with an IC50 of 0.099 μM and a selectivity index of 2302 [1]. This study validates the benzonitrile-cyclopropyl pharmacophore combination as a productive scaffold for antiviral target engagement.

HIV-1 NNRTI pharmacophore

Class-level inference

Compound 1e IC50 = 0.099 μM, SI = 2302 (WT HIV-1).

Supports antiviral scaffold validation in HIV-1 NNRTI research.

Scaffold not directly tested; class-level evidence.

Evidence Dimension	Anti-HIV-1 WT activity
Target Compound Data	3-{[(Cyclopropylmethyl)amino]methyl}benzonitrile (scaffold not directly tested)
Comparator Or Baseline	4-((4-((cyclopropylamino)(2,5-difluorophenyl)methyl)pyrimidin-2-yl)amino)benzonitrile (compound 1e): IC50 = 0.099 μM, SI = 2302
Quantified Difference	Not applicable (class-level scaffold validation only)
Conditions	In vitro anti-HIV-1 activity against WT HIV-1 strain; selectivity index calculated as CC50/IC50 ratio

Why This Matters

Published data confirm that benzonitrile-cyclopropyl hybrid scaffolds can yield sub-micromolar potency and high selectivity indices in antiviral applications, supporting the procurement of this scaffold class for infectious disease drug discovery programs.

• [1] Design and synthesis of a new series of cyclopropylamino-linking diarylpyrimidines as HIV non-nucleoside reverse transcriptase inhibitors. Eur J Med Chem. 2014; compound 1e: IC50 = 0.099 μM, SI = 2302 against WT HIV-1. View Source

3-{[(Cyclopropylmethyl)amino]methyl}benzonitrile Research Applications

MAO-B Inhibitor Discovery for Neurodegenerative Diseases

Procurement of 3-{[(Cyclopropylmethyl)amino]methyl}benzonitrile is indicated for research teams conducting MAO-B inhibitor SAR campaigns for Parkinson's disease and related neurodegenerative disorders. Class-level SAR evidence demonstrates that meta-substituted (3-position) benzonitriles function as superior MAO-B inhibitors relative to para-substituted analogs [1], positioning this scaffold as a strategically advantageous starting point for analog synthesis and potency optimization.

Fragment-Based Drug Discovery Library Expansion

The compound's molecular weight of 172.23 g/mol [1] compares favorably to its para-isomer counterpart (186.25 g/mol) , offering a ~7.5% mass reduction that enhances lead-likeness. This physicochemical advantage supports the compound's inclusion in fragment libraries for FBDD screening campaigns where lower molecular weight correlates with improved ligand efficiency and downstream optimization potential.

LSD1/KDM1A Epigenetics Inhibitor Scaffold Optimization and SAR Expansion

Advanced cyclopropyl-containing benzonitrile derivatives have been validated as potent LSD1 demethylase inhibitors with IC50 values reaching 54 nM [1]. The target compound serves as a minimalist, synthetically tractable scaffold for systematic analog generation, enabling medicinal chemistry teams to explore substitution vectors and linker modifications without the synthetic complexity of advanced intermediates disclosed in LSD1 inhibitor patents .

Antiviral Drug Discovery via Benzonitrile-Cyclopropyl Pharmacophores

Published data confirm that benzonitrile-cyclopropyl hybrid scaffolds can achieve potent anti-HIV-1 activity (IC50 = 0.099 μM) with high selectivity indices (SI = 2302) [1]. Procurement of 3-{[(Cyclopropylmethyl)amino]methyl}benzonitrile enables medicinal chemistry teams to independently explore and expand upon this validated pharmacophore class for novel antiviral agent development, including potential applications against emerging viral targets.

Application

Selection Property

Validation Focus

MAO-B inhibitor SAR studies for neurodegeneration research

Meta-substituted benzonitrile scaffold (class-level SAR)

Position-dependent MAO-B inhibitory activity profiling

Fragment-based drug discovery library expansion

Lower molecular weight relative to para-isomer (class property)

Lead-likeness and ligand efficiency evaluation

LSD1/KDM1A epigenetic inhibitor SAR expansion

Low-complexity cyclopropyl benzonitrile scaffold

Systematic substitution and potency optimization (reference literature IC50)

Antiviral pharmacophore exploration (HIV-1 NNRTI)

Benzonitrile-cyclopropyl hybrid scaffold class

Antiviral activity and selectivity profiling (class-level evidence)

• [1] North-West University Repository. MAO-B inhibition SAR: C3-substituted benzonitriles superior to C4-substituted analogs. View Source
• [2] BindingDB BDBM254600. LSD1 inhibitor IC50 = 54 nM (TR-FRET, pH 7.4, 2°C). View Source
• [3] US9981922B2 (2016). KDM1A/LSD1 inhibitors patent disclosing cyclopropylmethyl benzonitrile derivatives. View Source
• [4] Eur J Med Chem. 2014. Cyclopropylamino diarylpyrimidines as HIV NNRTIs: compound 1e IC50 = 0.099 μM, SI = 2302. View Source